Cas no 494783-13-0 (Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-)
494783-13-0 structure
Product Name:Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
CAS No:494783-13-0
MF:C13H21N3
MW:219.325942754745
CID:1522111
PubChem ID:18713602
Update Time:2025-04-21
Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
- N,N-dimethyl(2-(piperazin-1-yl)phenyl)methanamine
- 494783-13-0
- dimethyl[(2-piperazinylphenyl)methyl]amine
- DA-05503
- SCHEMBL4520348
- ATTCCASKRFESFD-UHFFFAOYSA-N
-
- Inchi: 1S/C13H21N3/c1-15(2)11-12-5-3-4-6-13(12)16-9-7-14-8-10-16/h3-6,14H,7-11H2,1-2H3
- InChI Key: ATTCCASKRFESFD-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2CN(C)C)CCNCC1
Computed Properties
- Exact Mass: 219.17373
- Monoisotopic Mass: 219.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.51
Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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